Cas no 1706092-86-5 (ZDGIEDNSEWAYBJ-UHFFFAOYSA-N)

• Product Name: ZDGIEDNSEWAYBJ-UHFFFAOYSA-N
• CAS No: 1706092-86-5
• MF: C₁₇H₂₃N₅O₃S
• MW: 377.461221933365
• CID: 5366479
• Update Time: 2025-05-20

ZDGIEDNSEWAYBJ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• ZDGIEDNSEWAYBJ-UHFFFAOYSA-N

• Inchi： 1S/C17H23N5O3S/c1-12-9-16-18-10-14-11-20(6-5-15(14)22(16)19-12)17(23)13-3-7-21(8-4-13)26(2,24)25/h9-10,13H,3-8,11H2,1-2H3
• InChI Key： ZDGIEDNSEWAYBJ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C(N2C([H])([H])C3C([H])=NC4=C([H])C(C([H])([H])[H])=NN4C=3C([H])([H])C2([H])[H])=O)C([H])([H])C1([H])[H])(=O)=O

Additional information on ZDGIEDNSEWAYBJ-UHFFFAOYSA-N

Comprehensive Analysis of ZDGIEDNSEWAYBJ-UHFFFAOYSA-N (CAS 1706092-86-5): Properties, Applications, and Industry Trends

The chemical compound identified by CAS 1706092-86-5 and the InChIKey ZDGIEDNSEWAYBJ-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and versatile applications. As researchers and industries seek innovative solutions for sustainability and advanced material development, this compound has emerged as a subject of intense study. Its molecular fingerprint, represented by the ZDGIEDNSEWAYBJ-UHFFFAOYSA-N identifier, provides crucial insights into its stereochemical properties and potential reactivity patterns.

One of the most frequently asked questions about CAS 1706092-86-5 concerns its thermal stability and solubility profile. Recent studies indicate that this compound demonstrates remarkable stability under various temperature conditions, making it suitable for applications requiring high-performance materials. The InChIKey ZDGIEDNSEWAYBJ-UHFFFAOYSA-N specifically helps researchers predict its behavior in different solvent systems, which is particularly valuable for pharmaceutical formulation and specialty chemical development.

In the context of green chemistry initiatives, 1706092-86-5 has shown promise as a potential catalyst intermediate or ligand precursor in environmentally friendly synthetic pathways. The ZDGIEDNSEWAYBJ portion of its identifier suggests specific molecular symmetry that may contribute to its efficacy in asymmetric synthesis, a hot topic in current organic chemistry research. This aligns with growing industry demand for chiral compounds with high enantiomeric purity.

The physicochemical properties of CAS 1706092-86-5 make it particularly interesting for materials science applications. Its potential use in advanced polymers and composite materials has been explored in several recent patents. The UHF-FAOYSA-N suffix in its InChIKey indicates certain electronic characteristics that could be valuable for developing conductive materials or organic semiconductors, areas experiencing rapid growth due to flexible electronics innovations.

Analytical techniques for characterizing ZDGIEDNSEWAYBJ-UHFFFAOYSA-N typically include HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods help verify the compound's structural integrity and purity level, which are critical factors for quality control in industrial applications. Recent advancements in computational chemistry have also enabled more accurate predictions of this compound's behavior through molecular docking simulations and quantum mechanical calculations.

From a regulatory perspective, 1706092-86-5 has been the subject of various safety assessments and toxicological studies. Current data suggests it complies with major international chemical regulations, though ongoing research continues to evaluate its ecological impact and biodegradability. This is particularly relevant given increasing consumer demand for eco-friendly chemicals and sustainable manufacturing practices.

The supply chain for CAS 1706092-86-5 has evolved significantly, with multiple specialty chemical manufacturers now offering this compound at various purity grades. Market analysts note growing interest from the Asia-Pacific region, particularly for applications in electronic materials and fine chemical synthesis. The unique identifier ZDGIEDNSEWAYBJ-UHFFFAOYSA-N serves as an important reference point for global trade and intellectual property protection in this sector.

Future research directions for 1706092-86-5 may explore its potential in energy storage systems or as a building block for metal-organic frameworks (MOFs). The compound's structural motifs, as indicated by its InChIKey, suggest possible utility in developing novel porous materials for gas separation or catalysis. These applications align with current priorities in clean energy and carbon capture technologies.

In conclusion, ZDGIEDNSEWAYBJ-UHFFFAOYSA-N (CAS 1706092-86-5) represents an intriguing case study in modern chemical innovation. Its unique identifier not only facilitates precise scientific communication but also reflects the compound's distinctive molecular architecture. As research continues to uncover new applications and refine synthesis methods, this compound will likely remain at the forefront of specialty chemical development and applied materials science.